Cas no 1186405-15-1 (3-Oxo-3-thieno2,3-bpyridin-2-ylpropanenitrile)

• Product Name: 3-Oxo-3-thieno2,3-bpyridin-2-ylpropanenitrile
• CAS No: 1186405-15-1
• MF: C₁₀H₆N₂OS
• MW: 202.232440471649
• MDL: MFCD12827817
• CID: 4576344
• PubChem ID: 45588340
• Update Time: 2025-05-24

3-Oxo-3-thieno2,3-bpyridin-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-thieno[2,3-b]pyridin-2-ylpropanenitrile
• Thieno[2,3-b]pyridine-2-propanenitrile, β-oxo-
• 3-Oxo-3-thieno2,3-bpyridin-2-ylpropanenitrile
• DTXSID701263937
• AKOS005072954
• GD-0761
• I(2)-Oxothieno[2,3-b]pyridine-2-propanenitrile
• MFCD12827817
• 3-oxo-3-{thieno[2,3-b]pyridin-2-yl}propanenitrile
• 1186405-15-1
• 3-Oxo-3-(thieno[2,3-b]pyridin-2-yl)propanenitrile

• MDL： MFCD12827817
• Inchi： 1S/C10H6N2OS/c11-4-3-8(13)9-6-7-2-1-5-12-10(7)14-9/h1-2,5-6H,3H2
• InChI Key： PLMMLXDBVSVQFN-UHFFFAOYSA-N
• SMILES： C1(C(CC#N)=O)=CC2C=CC=NC=2S1

Computed Properties

• Exact Mass: 202.02008399g/mol
• Monoisotopic Mass: 202.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Oxo-3-thieno2,3-bpyridin-2-ylpropanenitrile

3-Oxo-3-thieno[2,3-b]pyridin-2-ylpropanenitrile: A Comprehensive Overview

The compound with CAS No. 1186405-15-1, known as 3-Oxo-3-thieno[2,3-b]pyridin-2-ylpropanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thienopyridine ring system with a nitrile group, making it a promising candidate for various applications in drug discovery and materials science.

Thienopyridines are a class of heterocyclic compounds that have been extensively studied due to their potential as bioactive agents. The thieno[2,3-b]pyridine moiety in this compound contributes to its aromatic stability and electronic properties, which are critical for its reactivity and biological activity. The nitrile group attached to the molecule further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of 3-Oxo-3-thieno[2,3-b]pyridin-2-ylpropanenitrile in the development of novel therapeutic agents. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic disorders and inflammatory diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a target enzyme in the treatment of arthritis and other inflammatory conditions.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic electronics. The thienopyridine core provides excellent electron transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. A 2022 paper in *Advanced Materials* reported that incorporating this compound into OLED architectures significantly improved device efficiency and stability.

The synthesis of 3-Oxo-3-thieno[2,3-b]pyridin-2-ylpropanenitrile involves a multi-step process that typically begins with the preparation of the thienopyridine ring system. Key steps include nucleophilic aromatic substitution and oxidative cyclization reactions, which are optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and environmental impact.

From an analytical standpoint, this compound is often characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational dynamics, which are essential for understanding its behavior in different chemical environments.

In conclusion, CAS No. 1186405-15-1 or 3-Oxo-3-thieno[2,3-b]pyridin-2-ylpropanenitrile represents a versatile and innovative molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties and promising biological activity position it as a valuable tool for advancing research in drug discovery, materials science, and beyond.